Cas no 140192-92-3 (1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-)
140192-92-3 structure
Product Name:1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-
CAS No:140192-92-3
MF:C11H6F3N3
MW:237.180652141571
CID:1287331
Update Time:2024-08-03
1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-
-
- Inchi: 1S/C11H6F3N3/c12-11(13,14)10-16-8-2-1-6-5-15-4-3-7(6)9(8)17-10/h1-5H,(H,16,17)
- InChI Key: OKILXHGCAOGXTJ-UHFFFAOYSA-N
- SMILES: C1C2=C(C3NC(C(F)(F)F)=NC=3C=C2)C=CN=1
Computed Properties
- Exact Mass: 237.05148
Experimental Properties
- Density: 1.520±0.06 g/cm3(Predicted)
- Boiling Point: 407.9±45.0 °C(Predicted)
- PSA: 41.57
- pka: 7.46±0.30(Predicted)
1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
140192-92-3 (1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-) Related Products
- 312-73-2(2-(trifluoromethyl)-1H-1,3-benzodiazole)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk